Marvalloy II
Description
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Technology and Food and Beverages Category - Technology, Industry, and Agriculture - Manufactured Materials - Biomedical and Dental Materials - Alloys - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties
CAS No. |
117771-99-0 |
|---|---|
Molecular Formula |
Ag43Cu29Sn28 |
Molecular Weight |
9805 g/mol |
InChI |
InChI=1S/43Ag.29Cu.28Sn |
InChI Key |
LXLNDWGVBUHPNC-UHFFFAOYSA-N |
SMILES |
[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn] |
Canonical SMILES |
[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn] |
Synonyms |
Marvalloy II |
Origin of Product |
United States |
Q & A
Q. What are the critical physicochemical properties of Marvalloy II that influence its applicability in high-temperature environments?
Methodological focus:
- Conduct thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to assess thermal stability .
- Compare results with computational models (e.g., density functional theory) to validate experimental data .
- Document discrepancies between observed and predicted decomposition thresholds .
Q. How can researchers design a reproducible synthesis protocol for this compound?
Methodological focus:
- Use fractional factorial design to isolate critical parameters (e.g., precursor ratios, reaction time) .
- Validate purity via XRD and TEM, ensuring batch-to-batch consistency .
- Publish raw spectroscopic data in open-access repositories for peer validation .
Q. What analytical techniques are most effective for characterizing this compound’s crystalline structure?
Methodological focus:
- Combine synchrotron X-ray diffraction (SXRD) with Rietveld refinement to resolve lattice distortions .
- Cross-reference with Raman spectroscopy to identify phase impurities >1% .
Advanced Research Questions
Q. How do interfacial defects in this compound impact its electrochemical performance, and how can these be systematically quantified?
Methodological focus:
- Employ scanning Kelvin probe microscopy (SKPM) to map surface potential variations .
- Develop a defect-density index using machine learning algorithms trained on SEM-EDS datasets .
- Address contradictions in defect-tolerance thresholds by meta-analyzing prior studies .
Q. What statistical frameworks are optimal for resolving contradictions in this compound’s catalytic activity reported across studies?
Methodological focus:
Q. How can researchers isolate this compound’s degradation mechanisms under multifactorial stress (e.g., oxidative + mechanical)?
Methodological focus:
- Design accelerated aging experiments using a Design of Experiments (DoE) approach .
- Monitor degradation pathways via in-situ FTIR and nanoindentation .
- Validate findings against molecular dynamics simulations of stress propagation .
Methodological Guidance for Data Collection & Validation
Q. What protocols ensure ethical and rigorous data collection in this compound studies involving human-derived biomaterials?
- Follow ICH Guidelines for experimental design, including blinding and randomization .
- Pre-register hypotheses and analytical pipelines on platforms like OSF to mitigate bias .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
